Cas no 70209-08-4 (N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine)
N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- DTXSID20401636
- N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine
- {2-[(2-AMINOETHYL)AMINO]ETHYL}(3-AMINOPROPYL)AMINE
- 1,3-Propanediamine, N-[2-[(2-aminoethyl)amino]ethyl]-
- SCHEMBL1888585
- 70209-08-4
- N~1~-{2-[(2-Aminoethyl)amino]ethyl}propane-1,3-diamine
- AKOS026673974
- 1,4,7,11-tetraazaundecane
-
- MDL: MFCD20617424
- Inchi: 1S/C7H20N4/c8-2-1-4-10-6-7-11-5-3-9/h10-11H,1-9H2
- InChI Key: UFLJAVBLQHSCDD-UHFFFAOYSA-N
- SMILES: N(CCCN)CCNCCN
Computed Properties
- Exact Mass: 160.16879665Da
- Monoisotopic Mass: 160.16879665Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 8
- Complexity: 67.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 76.1Ų
N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D522004-1g |
N1-(2-((2-aminoethyl)amino)ethyl)propane-1,3-diamine |
70209-08-4 | 95% | 1g |
$810 | 2024-08-03 | |
| eNovation Chemicals LLC | D522004-1g |
N1-(2-((2-aminoethyl)amino)ethyl)propane-1,3-diamine |
70209-08-4 | 95% | 1g |
$810 | 2025-02-28 | |
| eNovation Chemicals LLC | D522004-1g |
N1-(2-((2-aminoethyl)amino)ethyl)propane-1,3-diamine |
70209-08-4 | 95% | 1g |
$810 | 2025-02-26 |
N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine
N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine: A Comprehensive Overview
N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine, also known by its CAS number 70209-08-4, is a versatile organic compound with significant applications in various fields. This compound is a derivative of propane-1,3-diamine, featuring two amino groups attached to the central propane chain. The structure of this compound is characterized by its ability to form strong hydrogen bonds, making it highly reactive and useful in numerous chemical reactions.
The N1-(2-((2-Aminoethyl)amino)ethyl) group in the molecule plays a crucial role in its reactivity and functionality. This group allows the compound to act as a bifunctional amine, capable of participating in both nucleophilic and electrophilic reactions. Recent studies have highlighted its potential in the synthesis of advanced materials, such as polyurethanes and polyamides, where its ability to form stable amide bonds is highly valued.
One of the most notable applications of CAS 70209-08-4 is in the field of polymer chemistry. Researchers have demonstrated that this compound can be used as a crosslinking agent in the production of thermosetting polymers. The crosslinking ability of this compound enhances the mechanical properties of the resulting polymers, making them suitable for high-performance applications such as aerospace and automotive industries.
In addition to its role in polymer synthesis, N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine has also found applications in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use in the development of metallo-drugs, which are currently being explored for their potential in treating various diseases. Recent studies have shown promising results in the use of this compound as a ligand for platinum-based anticancer drugs.
The synthesis of CAS 70209-08-4 involves a multi-step process that typically begins with the reaction of propane-1,3-diamine with an appropriate alkylating agent. The reaction conditions are carefully controlled to ensure high yield and purity. Recent advancements in catalytic methods have further optimized this synthesis process, making it more efficient and environmentally friendly.
From an environmental perspective, N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine has been studied for its biodegradability and toxicity profile. Research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its environmental impact. However, further studies are needed to fully understand its long-term effects on ecosystems.
In conclusion, CAS 70209-08-4, or N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine, is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound, it is likely to play an even more significant role in future technological advancements.
70209-08-4 (N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)